Cas no 936940-36-2 ((1S,2S)-2-Piperazin-1-yl-cyclohexanol)

(1S,2S)-2-Piperazin-1-yl-cyclohexanol is a chiral cyclohexanol derivative featuring a piperazine substituent at the 2-position. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its stereospecific configuration, which can influence binding affinity and selectivity in biologically active molecules. The rigid cyclohexanol scaffold, combined with the basic piperazine moiety, offers potential for modulating physicochemical properties such as solubility and hydrogen-bonding capacity. Its defined stereochemistry ensures reproducibility in research applications, particularly in the development of pharmacophores targeting central nervous system (CNS) receptors or enzyme inhibitors. The compound’s structural features make it a versatile intermediate for exploring structure-activity relationships in drug discovery.

(1S,2S)-2-Piperazin-1-yl-cyclohexanol structure

936940-36-2 structure

Product Name:(1S,2S)-2-Piperazin-1-yl-cyclohexanol

CAS No:936940-36-2

MF:C₁₀H₂₀N₂O

MW:184.278602600098

MDL:MFCD08445801

CID:1074143

PubChem ID:8041778

Update Time:2025-06-08

(1S,2S)-2-Piperazin-1-yl-cyclohexanol Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-2-Piperazin-1-yl-cyclohexanol
- AKOS015854033
- BB 0259698
- rel-(1R,2R)-2-(1-Piperazinyl)cyclohexanol
- F6545-4278
- AKOS000558070
- (1S,2S)-2-(Piperazin-1-yl)cyclohexanol
- (1S,2S)-2-piperazin-1-ylcyclohexan-1-ol
- (1S,2S)-2-Piperazin-1-ylcyclohexanol
- 936940-36-2
- (1S,2S)-2-(piperazin-1-yl)cyclohexan-1-ol
- DTXSID601270674
- MFCD08445801
- MDL： MFCD08445801
- Inchi： 1S/C10H20N2O/c13-10-4-2-1-3-9(10)12-7-5-11-6-8-12/h9-11,13H,1-8H2/t9-,10-/m0/s1
- InChI Key： FQHUZPOZJAVZIW-UWVGGRQHSA-N
- SMILES： O[C@H]1CCCC[C@@H]1N1CCNCC1

Computed Properties

Exact Mass: 184.157563266g/mol
Monoisotopic Mass: 184.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 35.5Å²

(1S,2S)-2-Piperazin-1-yl-cyclohexanol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

(1S,2S)-2-Piperazin-1-yl-cyclohexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM375985-1g	(1S,2S)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95%+	1g	$318	2024-07-19
Chemenu	CM375985-5g	(1S,2S)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95%+	5g	$954	2024-07-19
Enamine	EN300-7442860-0.05g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	0.05g	$76.0	2025-03-21
Enamine	EN300-7442860-0.1g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	0.1g	$113.0	2025-03-21
Enamine	EN300-7442860-0.25g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	0.25g	$162.0	2025-03-21
Enamine	EN300-7442860-0.5g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	0.5g	$310.0	2025-03-21
Enamine	EN300-7442860-1.0g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	1.0g	$414.0	2025-03-21
Enamine	EN300-7442860-2.5g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	2.5g	$810.0	2025-03-21
Enamine	EN300-7442860-5.0g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	5.0g	$1199.0	2025-03-21
Enamine	EN300-7442860-10.0g	rac-(1R,2R)-2-(piperazin-1-yl)cyclohexan-1-ol	936940-36-2	95.0%	10.0g	$1778.0	2025-03-21